6-[4-(5,6-Dimethylpyrimidin-4-yl)piperazin-1-yl]-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazine

• IUPAC Name: 6-[4-(5,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazine
• InChI: InChI=1S/C16H17F3N8/c1-10-11(2)20-9-21-14(10)26-7-5-25(6-8-26)13-4-3-12-22-23-15(16(17,18)19)27(12)24-13/h3-4,9H,5-8H2,1-2H3
• InChI Key: INNSMAFEHMAMEN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CN=C1N2CCN(CC2)C3=NN4C(=NN=C4C(F)(F)F)C=C3)C
• Molecular Formula: C16H17F3N8
• Molecular Weight: 378.36 g/mol

Description

The compound is a complex organic molecule that contains several functional groups and rings, including a pyrimidine ring, a piperazine ring, a triazole ring, and a pyridazine ring. These types of structures are often found in pharmaceuticals and other biologically active compounds.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. Unfortunately, without specific literature or patents describing the synthesis of this exact compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, includes several heterocyclic rings (rings containing atoms other than carbon, such as nitrogen). These rings, along with the trifluoromethyl group, could potentially allow for a variety of interactions with biological targets.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific conditions and reagents used. The presence of multiple nitrogen atoms could potentially make it a candidate for reactions involving nucleophilic substitution or addition.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific physical and chemical properties, as well as how it interacts with biological systems. Without specific data on this compound, it’s difficult to provide a detailed safety analysis.

Future Directions

The future research directions for this compound would likely involve further studies to determine its physical and chemical properties, potential biological activity, and safety profile. This could include in vitro and in vivo studies, as well as potentially computational modeling.